5,5'-[benzene-1,4-diylbis(methanediylsulfanediyl)]bis(1-phenyl-1H-tetrazole)

• Molecular Formula: C22H18N8S2
• Molecular Weight: 458.6 g/mol
• IUPAC Name: 1-phenyl-5-[[4-[(1-phenyltetrazol-5-yl)sulfanylmethyl]phenyl]methylsulfanyl]tetrazole
• InChI: InChI=1S/C22H18N8S2/c1-3-7-19(8-4-1)29-21(23-25-27-29)31-15-17-11-13-18(14-12-17)16-32-22-24-26-28-30(22)20-9-5-2-6-10-20/h1-14H,15-16H2
• InChI Key: JWYSTNHMKPYKPL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=N2)SCC3=CC=C(C=C3)CSC4=NN=NN4C5=CC=CC=C5

Description

5,5’-[benzene-1,4-diylbis(methanediylsulfanediyl)]bis(1-phenyl-1H-tetrazole): is a bistetrazole derivative.

• It consists of a central benzene ring connected to two tetrazole rings via methylene bridges.
• The compound exhibits intriguing properties due to its unique structure.

Preparation Methods

Synthetic Routes: The compound can be synthesized using readily available starting materials.

• One approach involves the stepwise introduction of functionalities to improve heat of formation, density, and oxygen content .

Reaction Conditions: Specific synthetic conditions may vary, but the incorporation of unsaturation between tetrazole rings enhances planarity and density.

Industrial Production: While industrial-scale production methods are not widely documented, laboratory-scale synthesis provides valuable insights.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents: Reagents like oxidants (e.g., peroxides), reducing agents (e.g., hydrazine), and nucleophiles (e.g., amines) play a role.

Major Products: These reactions yield diverse products, such as substituted tetrazoles or related derivatives.

Scientific Research Applications

Chemistry: Researchers explore its use in high-energy-density materials due to its impressive detonation velocity.

Biology and Medicine: Investigations into its biological activity, potential drug-like properties, and interactions with biomolecules.

Industry: Possible applications in propellants, explosives, or other energetic materials.

Mechanism of Action

• The compound’s mechanism of action depends on its specific application.
• For instance, if used as an energetic material, it likely interacts with oxygen and undergoes rapid decomposition during detonation.

Comparison with Similar Compounds

Uniqueness: Its planarity and high density set it apart from other tetrazole-based compounds.

Similar Compounds: While not identical, related compounds include 1,2-di(1H-tetrazol-5-yl)ethane and 2,2’-(1,4-phenylene)bis(1H-tetrazole-5,1-diyl) derivatives.